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Compound of Interest

Compound Name: 4-(2-Carboxyvinyl)benzoic acid

Cat. No.: B034338

An In-Depth Technical Guide to 4-(2-Carboxyvinyl)benzoic Acid: Properties, Synthesis, and
Applications

Introduction

4-(2-Carboxyvinyl)benzoic acid, a bifunctional organic compound, is a subject of significant
interest in materials science and supramolecular chemistry.[1] Its rigid, conjugated structure,
featuring a benzoic acid group linked to an acrylic acid via a vinyl bridge, provides two reactive
carboxylic acid groups.[1] This unique molecular architecture establishes it as a crucial building
block in the synthesis of advanced materials. This guide offers a comprehensive overview of its
chemical and physical properties, a detailed synthesis protocol, and an exploration of its
diverse applications, particularly for researchers and professionals in drug development and
materials science.

Physicochemical Properties

The distinct properties of 4-(2-carboxyvinyl)benzoic acid are foundational to its utility in
various scientific applications. Its IUPAC name is (E)-4-(2-carboxyvinyl)benzoic acid, and it is
also commonly known as 4-carboxycinnamic acid.[2] The compound is registered under the
CAS Number 19675-63-9.[1][2][3][4]

A summary of its key quantitative data is presented below:
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Property Value Source(s)
Molecular Formula C10H804 [21[31[41[5]
Molecular Weight 192.17 g/mol [1103114]
InChi Key HAEJSGLKJYIYTB- (I21[5]
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Synthesis of 4-(2-Carboxyvinyl)benzoic Acid

The synthesis of 4-(2-carboxyvinyl)benzoic acid is most commonly achieved through the
Knoevenagel condensation, a cornerstone reaction for preparing a,3-unsaturated acids.[1] This
established method involves the reaction of 4-formylbenzoic acid with malonic acid.[1]

Experimental Protocol: Knoevenagel Condensation

This protocol outlines a standard laboratory procedure for the synthesis of 4-(2-
carboxyvinyl)benzoic acid.

Materials:

» 4-formylbenzoic acid

e Malonic acid

o Pyridine (as a basic catalyst)

o Ethanol (as a solvent)

» Hydrochloric acid (for acidification)
« Distilled water

o Standard laboratory glassware (round-bottom flask, condenser, etc.)
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e Heating mantle and magnetic stirrer
o Filtration apparatus
Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-formylbenzoic acid in ethanol.

Addition of Reagents: To this solution, add an equimolar amount of malonic acid followed by
a catalytic amount of pyridine.

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Slowly add
dilute hydrochloric acid to the mixture until it becomes acidic (pH ~2), which will precipitate
the crude product.

Isolation and Purification: Collect the precipitate by vacuum filtration and wash it with cold
distilled water to remove any unreacted starting materials and impurities. The crude product
can be further purified by recrystallization from a suitable solvent system, such as an
ethanol/water mixture.

Drying: Dry the purified product in a vacuum oven to obtain 4-(2-carboxyvinyl)benzoic acid
as a white solid.
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Caption: Knoevenagel condensation workflow for the synthesis of 4-(2-carboxyvinyl)benzoic
acid.

Applications in Research and Development

The unique structural characteristics of 4-(2-carboxyvinyl)benzoic acid make it a versatile
compound with several important applications.

Metal-Organic Frameworks (MOFs) and Coordination
Polymers

The most prominent application of 4-(2-carboxyvinyl)benzoic acid is as a bifunctional organic
linker in the construction of Metal-Organic Frameworks (MOFs) and coordination polymers.[1]
Its rigidity and the presence of two carboxylic acid groups with different spatial orientations
allow for the formation of diverse and complex porous crystalline structures.[1] These materials
have tunable properties and are investigated for applications in gas storage, catalysis, and
separation. A notable example is its use in the synthesis of SNU-70, a type of MOF.[1] The
solvothermal synthesis method is commonly employed, where the compound is reacted with a
metal salt, such as zinc nitrate, in a high-boiling point solvent like N,N-diethylformamide (DEF).

[1]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b034338?utm_src=pdf-body-img
https://www.benchchem.com/product/b034338?utm_src=pdf-body
https://www.benchchem.com/product/b034338?utm_src=pdf-body
https://www.benchchem.com/product/b034338?utm_src=pdf-body
https://www.benchchem.com/product/b034338?utm_src=pdf-body
https://www.benchchem.com/product/B034338
https://www.benchchem.com/product/B034338
https://www.benchchem.com/product/B034338
https://www.benchchem.com/product/B034338
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Polymer Chemistry

In the field of polymer chemistry, 4-(2-carboxyvinyl)benzoic acid serves as a cross-linking
agent or a monomer. Its incorporation into polyesters and polyacrylates can enhance their
mechanical strength and introduce specific responsive behaviors.[1]

Organic Synthesis and Medicinal Chemistry

This compound is a valuable synthetic intermediate for the creation of more complex organic
molecules.[1] Its dual carboxylic acid functionality allows for selective chemical modifications,
providing a high degree of control in molecular design.[1] This is particularly relevant in the
synthesis of thiazole derivatives, which are significant in medicinal chemistry, and as an
intermediate in the preparation of heteropolycyclic quinolones.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular weight and formula of 4-(2-
carboxyvinyl)benzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034338#molecular-weight-and-formula-of-4-2-
carboxyvinyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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